
2-Amino-4-fluoro-5-methylphenol: Structural
Architecture & Synthetic Utility

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Amino-4-fluoro-5-methylphenol

CAS No.: 173322-88-8

Cat. No.: B3040216

Get Quote

CAS Registry Number: 173322-88-8 Molecular Formula: C

H

FNO Molecular Weight: 141.14 g/mol

Part 1: Executive Summary
2-Amino-4-fluoro-5-methylphenol is a highly specialized "privileged scaffold" used primarily

in the synthesis of heterocyclic pharmaceutical ingredients. Its structure combines an electron-

rich aminophenol core with a strategic fluorine atom, which modulates metabolic stability and

lipophilicity, and a methyl group that provides steric bulk for active site fitting. It serves as a key

building block for benzoxazole-based kinase inhibitors (targeting EGFR, MEK) and advanced

antimicrobial agents.

Part 2: Molecular Architecture & Electronic
Properties
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The molecule is defined by a trisubstituted benzene ring where the interplay of substituents

dictates its reactivity and binding properties.

Structural Analysis
Core: Phenol (C1-OH) provides an H-bond donor/acceptor site.

Ortho-Amine (C2-NH

): Creates a "1,2-aminophenol" motif, enabling rapid cyclization with carboxylic acids or
aldehydes to form benzoxazoles.

Para-Fluoro (C4-F): The fluorine atom exerts a strong electron-withdrawing inductive effect (-

I) but a donating mesomeric effect (+M). In this position, it blocks metabolic oxidation at the

para-position relative to the amine, extending the half-life of derived drugs.

Meta-Methyl (C5-CH

): Provides a hydrophobic anchor. In drug design, this methyl group often occupies a
hydrophobic pocket within a protein binding site (e.g., the ATP-binding pocket of a kinase).

Electronic & Spectroscopic Profile (Predicted)
The following spectroscopic data is derived from substituent additivity rules for polysubstituted

benzenes.
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Property Value / Characteristic Mechanistic Explanation

H NMR (DMSO-d

)

~6.45 (d, 1H, H3)

~6.60 (d, 1H, H6)

The H3 proton is shielded by

the adjacent amino group and

split by the fluorine (

Hz). H6 is split by fluorine (

Hz).

F NMR ~ -120 to -130 ppm

Typical range for aromatic

fluorine; appears as a multiplet

due to coupling with H3 and

H6.

pKa (Phenolic) ~ 10.2

Slightly more acidic than 2-

aminophenol due to the

inductive withdrawal of the

fluorine atom.

pKa (Anilinic) ~ 4.5

The fluorine reduces the

basicity of the amine compared

to non-fluorinated analogues.

Part 3: Synthetic Pathways
The industrial synthesis of 2-Amino-4-fluoro-5-methylphenol relies on the regioselective

functionalization of 4-fluoro-3-methylphenol (4-fluoro-m-cresol). The synthesis exploits the

cooperative directing effects of the hydroxyl and methyl groups to install a nitro group, which is

subsequently reduced.

Synthesis Workflow (Regioselective Nitration)
The starting material, 4-fluoro-3-methylphenol, has a hydroxyl group at C1, a methyl at C3, and

a fluorine at C4.

Nitration: The -OH group (strong ortho/para director) and -CH

group (weak ortho/para director) cooperatively direct the incoming electrophile (
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) to the C6 position. The C2 position is sterically crowded between the -OH and -CH

, making C6 the kinetic product.

Note: Upon nitration at C6, the molecule is renumbered according to IUPAC rules, where

the -OH remains C1, the -NO

becomes C2, making the original C3-methyl now C5-methyl.

Reduction: The nitro group is reduced to an amine using catalytic hydrogenation (Pd/C) or

chemical reduction (Fe/HCl), yielding the final product.

4-Fluoro-3-methylphenol
(Starting Material)

Intermediate:
2-Nitro-4-fluoro-5-methylphenol

(Renumbered)

 Electrophilic Aromatic
 Substitution (Nitration)

HNO3 / H2SO4
(0-5°C) Target:

2-Amino-4-fluoro-5-methylphenol

 Catalytic
 Hydrogenation

H2, Pd/C
(Methanol)
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Figure 1: Industrial synthesis pathway via regioselective nitration and reduction.

Detailed Protocol
Step 1: Nitration

Dissolution: Dissolve 10.0 g of 4-fluoro-3-methylphenol in 50 mL of glacial acetic acid. Cool

to 0°C.[1]

Addition: Dropwise add a solution of fuming HNO

(1.1 eq) in acetic acid, maintaining internal temperature <10°C.

Quench: Pour mixture onto ice water. The yellow precipitate (2-nitro isomer) is filtered.
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Purification: Recrystallize from ethanol to remove any 6-nitro isomer (though steric steering

minimizes this).

Step 2: Reduction

Setup: Suspend the nitro intermediate in Methanol under N

. Add 10% Pd/C (5 wt%).

Reaction: Stir under H

atmosphere (balloon pressure) for 4-6 hours at RT.

Isolation: Filter through Celite to remove catalyst.[2] Concentrate filtrate to yield the off-white

solid product.

Part 4: Pharmaceutical Applications
This molecule serves as a pharmacophore anchor. The 1,2-aminophenol motif allows it to react

with electrophiles to form heterocycles that mimic the adenine ring of ATP, making them potent

kinase inhibitors.

Kinase Inhibitor Design (EGFR/MEK)
In Fragment-Based Drug Design (FBDD), this scaffold is often cyclized to form Fluorinated

Benzoxazoles.

Mechanism: The benzoxazole nitrogen accepts a hydrogen bond from the kinase hinge

region (e.g., Met793 in EGFR).

Fluorine Role: Increases metabolic stability against P450 oxidation and modulates the pKa of

the phenol/amine to improve cell permeability.

Methyl Role: Displaces conserved water molecules in the hydrophobic pocket, gaining

entropic binding energy.
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Figure 2: Application of the scaffold in generating benzoxazole-based kinase inhibitors.

Part 5: Handling & Stability
Oxidation Sensitivity: Like all aminophenols, this compound is sensitive to air oxidation,

turning brown/black over time (formation of quinone imines).

Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Safety: Irritant. Potential skin sensitizer. Use standard PPE (gloves, goggles, fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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